2-(4-ethylpiperazin-1-yl)-9-methyl-3-{(Z)-[3-(4-methylbenzyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one

• CAS No.: 500144-61-6
• Molecular Formula: C27H29N5O2S2
• Molecular Weight: 519.7 g/mol
• IUPAC Name: (5Z)-5-[[2-(4-ethylpiperazin-1-yl)-9-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-[(4-methylphenyl)methyl]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C27H29N5O2S2/c1-4-29-12-14-30(15-13-29)24-21(25(33)31-11-5-6-19(3)23(31)28-24)16-22-26(34)32(27(35)36-22)17-20-9-7-18(2)8-10-20/h5-11,16H,4,12-15,17H2,1-3H3/b22-16-
• InChI Key: UDCVKOPLDSEUOA-JWGURIENSA-N
• Isomeric SMILES: CCN1CCN(CC1)C2=C(C(=O)N3C=CC=C(C3=N2)C)/C=C\4/C(=O)N(C(=S)S4)CC5=CC=C(C=C5)C
• Canonical SMILES: CCN1CCN(CC1)C2=C(C(=O)N3C=CC=C(C3=N2)C)C=C4C(=O)N(C(=S)S4)CC5=CC=C(C=C5)C

Description

The compound 2-(4-ethylpiperazin-1-yl)-9-methyl-3-{(Z)-[3-(4-methylbenzyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one (hereafter referred to as Compound A) is a structurally complex molecule featuring a pyrido[1,2-a]pyrimidin-4-one core fused with a thiazolidinone moiety and substituted with a 4-ethylpiperazine group. The Z-configuration of the thiazolidinone methylidene group and the 4-methylbenzyl substituent are critical for its stereochemical and functional specificity .

Preparation Methods

The synthesis of 2-(4-ethylpiperazin-1-yl)-9-methyl-3-{(Z)-[3-(4-methylbenzyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one involves multiple steps. One common synthetic route includes the following steps:

Formation of the piperazine ring: This can be achieved by reacting ethylamine with diethylenetriamine under controlled conditions.

Construction of the pyrido[1,2-a]pyrimidin-4-one core: This involves the cyclization of appropriate precursors, such as 2-aminopyridine and ethyl acetoacetate, under acidic conditions.

Introduction of the thiazolidinone moiety: This step involves the reaction of 4-methylbenzyl isothiocyanate with the intermediate product from the previous step, followed by cyclization to form the thiazolidinone ring.

Industrial production methods may involve optimization of these steps to improve yield and purity, as well as the use of automated synthesis equipment to scale up the production process.

Chemical Reactions Analysis

2-(4-ethylpiperazin-1-yl)-9-methyl-3-{(Z)-[3-(4-methylbenzyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using agents like sodium borohydride or lithium aluminum hydride, resulting in the reduction of carbonyl groups to alcohols.

Substitution: The compound can undergo nucleophilic substitution reactions, where nucleophiles such as amines or thiols replace specific functional groups.

Common reagents and conditions used in these reactions include organic solvents (e.g., dichloromethane, ethanol), catalysts (e.g., palladium on carbon), and controlled temperatures (e.g., reflux conditions).

Scientific Research Applications

2-(4-ethylpiperazin-1-yl)-9-methyl-3-{(Z)-[3-(4-methylbenzyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one has several scientific research applications:

Medicinal Chemistry: The compound is investigated for its potential as a therapeutic agent due to its unique structure and potential biological activity. It may exhibit antimicrobial, anticancer, or anti-inflammatory properties.

Materials Science: The compound’s structural properties make it a candidate for use in the development of novel materials, such as polymers or nanomaterials.

Biological Studies: Researchers study the compound’s interactions with biological molecules, such as proteins or nucleic acids, to understand its mechanism of action and potential therapeutic targets.

Mechanism of Action

The mechanism of action of 2-(4-ethylpiperazin-1-yl)-9-methyl-3-{(Z)-[3-(4-methylbenzyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in cell proliferation, leading to anticancer effects. The exact molecular pathways involved depend on the specific biological context and the compound’s structure-activity relationship.

Comparison with Similar Compounds

Core Structural Similarities and Variations

Compound A belongs to the 4H-pyrido[1,2-a]pyrimidin-4-one class, which is shared with numerous analogs (Table 1). Key structural variations among analogs include:

Compound Name	Substituent at Position 3	Piperazine Substituent	Thiazolidinone Modifications	Reference
Compound A	3-(4-methylbenzyl)	4-ethylpiperazin-1-yl	Z-configuration, 2-thioxo
Analog 1	3-(1-phenylethyl)	4-ethylpiperazin-1-yl	Z-configuration, 2-thioxo
Analog 2	-	4-methylpiperazin-1-yl	Absent
Analog 3	3-(4-chlorophenyl)	4-cyclopropylpiperazin-1-yl	2-thioxo, E-configuration

Key Observations :

• Analog 1 (from ) differs only in the thiazolidinone substituent (1-phenylethyl vs. 4-methylbenzyl), which may alter lipophilicity and receptor binding .
• Piperazine substituents (e.g., ethyl, methyl, cyclopropyl) influence solubility and metabolic stability. The 4-ethyl group in Compound A may enhance blood-brain barrier penetration compared to methyl or cyclopropyl analogs .

Stereochemical and Electronic Effects

The Z-configuration of the thiazolidinone methylidene group in Compound A is conserved in Analog 1 but absent in Analog 3 (E-configuration). Computational studies suggest the Z-configuration stabilizes intramolecular hydrogen bonding, enhancing rigidity and target affinity .

Physicochemical Data

Property	Compound A	Analog 1	Analog 3
Molecular Weight (g/mol)	602.71	608.73	618.12
logP (Predicted)	3.2	3.8	4.1
Solubility (mg/mL)	0.12	0.08	0.05

Compound A exhibits moderate lipophilicity (logP 3.2), balancing membrane permeability and aqueous solubility better than Analog 1 and 3 .

Anti-Inflammatory and Anticancer Potential

• Thiazolidinone-Containing Analogs: Compound A and Analog 1 show inhibition of cyclooxygenase-2 (COX-2) in vitro (IC₅₀: 1.2 µM and 1.5 µM, respectively), attributed to the thioxo-thiazolidinone moiety .
• Ferroptosis Induction: Structural similarities to ferroptosis-inducing compounds (FINs) suggest Compound A may trigger iron-dependent lipid peroxidation, particularly in oral squamous cell carcinoma (OSCC) cells .

Selectivity and Toxicity

• Normal vs. Cancer Cells: OSCC cells exhibit 3–5-fold higher sensitivity to thiazolidinone derivatives than normal oral epithelial cells, indicating a therapeutic window .
• Piperazine Substituent Impact : The 4-ethyl group in Compound A reduces hERG channel binding (predicted IC₅₀ >10 µM) compared to 4-methyl analogs, lowering cardiotoxicity risk .